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This technical guide provides a comprehensive overview of the thermodynamic properties of
nickel-silicon (Ni-Si) alloys, with a focus on the core thermodynamic data, experimental
methodologies for their determination, and the fundamental relationships governing phase
stability and formation. This document is intended to serve as a valuable resource for
professionals in materials science, chemistry, and related fields.

Thermodynamic Data of Nickel Silicide Phases

The nickel-silicon system is characterized by the formation of several stable intermetallic
compounds, each with distinct thermodynamic properties. A consistent set of thermodynamic
data for the key nickel silicide phases is crucial for understanding and predicting their behavior
in various applications. The following tables summarize the standard enthalpy of formation
(AfH®), standard entropy of formation (AfS°®), calculated standard Gibbs free energy of
formation (AfG°), and heat capacity (Cp) for the major nickel silicide phases.

Table 1: Enthalpy and Entropy of Formation of Nickel Silicides
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Phase Formula AfH® (kJ/mol) AfS° (JImol-K)
Nickel Disilicide NiSiz -88.0 -1.5

Nickel Monosilicide NiSi -84.8 -0.1

- NizSi2 -214.1 2.1
Orthorhombic Nickel

Silicide 0-Ni2Si -140.7 -11

- NisSi2 -345.2 -3.7

- y-Niz1Si12 - -

- NisSi -152.0 -4.0

Data sourced from a critical assessment and optimization of experimental data. Note: Data for

y-Ni31Si12 is not consistently reported in the literature.

Table 2: Calculated Standard Gibbs Free Energy of Formation and Heat Capacity of Nickel

Silicides
AfG° at 298.15 K
Phase Formula Cp (J/mol-K)
(kJ/mol)
Nickel Disilicide NiSiz -87.55 Not available
Nickel Monosilicide NiSi -84.77 45.9 (approx.)
- NisSi2 -213.47 Not available
Orthorhombic Nickel o
o 0-NizSi -140.37 70.0 (approx.)
Silicide
- NisSi2 -344.09 Not available
- y-Niz1Si12 Not available Not available
- NisSi -150.81 Not available
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AfG° values were calculated using the formula AfG® = AfH® - TAfS®, with T = 298.15 K. Heat
capacity data for NiSi and d-NizSi are approximate values derived from experimental
measurements.[1]

Experimental Protocols for Thermodynamic
Property Determination

The accurate determination of the thermodynamic properties of Ni-Si alloys relies on precise
experimental techniques. The following sections detail the methodologies for key experiments.

Solid-State Synthesis of Nickel Silicides

A common method for preparing bulk nickel silicide samples for thermodynamic measurements
is through solid-state reaction.

Methodology:

o Powder Preparation: High-purity nickel (Ni) and silicon (Si) powders of fine particle size are
selected.

¢ Mixing: The powders are weighed and mixed in the desired stoichiometric ratios (e.g., 2:1 for
Ni2Si, 1:1 for NiSi). Mixing is typically performed in an inert atmosphere (e.g., inside a
glovebox filled with argon) to prevent oxidation. A ball mill can be used for thorough
homogenization.

o Compaction: The mixed powder is uniaxially or isostatically pressed into pellets to ensure
good particle-to-particle contact.

» Sintering/Annealing: The pellets are placed in an alumina or quartz crucible and heated in a
tube furnace under a controlled atmosphere (e.g., flowing argon or vacuum). The annealing
temperature and duration are critical parameters that depend on the target silicide phase.
For example, the formation of Ni=Si is typically observed at lower temperatures (around 200-
350°C), while NiSi forms at higher temperatures (around 350-750°C).[2]

o Characterization: After cooling, the synthesized samples are characterized using techniques
such as X-ray diffraction (XRD) to confirm the phase purity and scanning electron
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microscopy (SEM) with energy-dispersive X-ray spectroscopy (EDS) to analyze the
microstructure and composition.

Solution Calorimetry for Enthalpy of Formation

Solution calorimetry is a powerful technique for determining the enthalpy of formation of
intermetallic compounds. The method involves measuring the heat of dissolution of the
compound and its constituent elements in a suitable solvent.

Methodology:

o Calorimeter Setup: A high-temperature solution calorimeter, often of the Calvet type, is used.
The calorimeter consists of a solvent bath (e.g., a molten metal like tin or aluminum)
maintained at a constant high temperature.[1]

» Calibration: The heat capacity of the calorimeter is determined by dropping a known mass of
a standard material (e.g., pure aluminum) from room temperature into the molten solvent and
measuring the resulting heat effect.

o Dissolution of Constituent Elements: A mechanical mixture of pure nickel and silicon powders
in the stoichiometric ratio of the desired silicide is dropped from room temperature into the
molten solvent. The heat of dissolution is measured.

» Dissolution of the Silicide Compound: A sample of the pre-synthesized nickel silicide
compound is dropped from room temperature into the molten solvent, and the heat of
dissolution is measured.

o Calculation of Enthalpy of Formation: The enthalpy of formation (AfH°) at room temperature
is calculated based on Hess's law, by subtracting the heat of dissolution of the compound
from the sum of the heats of dissolution of the constituent elements, taking into account the
stoichiometry.

Electromotive Force (EMF) Method for Gibbs Free
Energy

The electromotive force (EMF) method provides a direct measurement of the Gibbs free energy
of a component in an alloy. By measuring the EMF of a concentration cell as a function of
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temperature, other thermodynamic quantities like entropy and enthalpy can also be derived.
Methodology:

» Electrochemical Cell Construction: A concentration cell is constructed. For the Ni-Si system,
a possible cell configuration could be: Ni (pure solid) | Molten Salt Electrolyte with Ni2* ions |
Ni-Si Alloy (solid or liquid)

o Working Electrode: The Ni-Si alloy of a specific composition.
o Reference Electrode: Pure nickel.

o Electrolyte: A molten salt capable of conducting Ni2* ions is required. While specific
electrolytes for the Ni-Si system are not extensively documented in the readily available
literature, suitable candidates could include molten fluoride mixtures like FLiNaK (LiF-NaF-
KF eutectic) containing a small amount of NiF2.[3] The choice of electrolyte is critical and
must be chemically stable with both electrodes.

 EMF Measurement: The cell is placed in a furnace with precise temperature control. The
EMF (voltage) between the working and reference electrodes is measured at various
constant temperatures using a high-impedance voltmeter. Measurements are taken once the
cell has reached thermal and electrochemical equilibrium at each temperature.

o Calculation of Thermodynamic Properties:

o The partial Gibbs free energy of nickel (AG'Ni) in the alloy is calculated from the measured
EMF (E) using the Nernst equation: AG'Ni = -nFE where 'n' is the number of electrons
transferred in the cell reaction (for Ni2*, n=2) and 'F' is the Faraday constant.

o The activity of nickel (aNi) can then be determined.

o By measuring the EMF as a function of temperature, the partial entropy of nickel (AS'Ni)
can be calculated from the temperature derivative of the EMF.

o The partial enthalpy of nickel (AH'Ni) can then be determined using the Gibbs-Helmholtz
equation.
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o Integral thermodynamic properties for the alloy can be obtained by integrating the partial
properties across the desired composition range using the Gibbs-Duhem equation.

Visualizations of Key Processes
Experimental Workflow for Thermodynamic Property
Determination

The following diagram illustrates a typical workflow for the synthesis and thermodynamic
characterization of nickel-silicon alloys.
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During the solid-state reaction between a thin film of nickel and a silicon substrate, a sequence
of nickel silicide phases typically forms as the annealing temperature is increased. This
sequential formation is a key aspect of the Ni-Si system's behavior.
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Sequential formation of nickel silicides.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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